Cas no 27321-05-7 (S-(1-menaphthyl)glutathione)

• Product Name: S-(1-menaphthyl)glutathione
• CAS No: 27321-05-7
• MF: C₂₂H₂₆N₂O₆S
• MW: 446.516644954681
• CID: 277159
• Update Time: 2023-11-19

S-(1-menaphthyl)glutathione Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-(1-naphthalenylmethyl)-L-cysteinyl-
• Glutamine,N-[L-1-[(carboxymethyl)carbamoyl]-2-[(1-naphthylmethyl)thio]ethyl]-, L- (8CI)
• Glycine, L-g-glutamyl-S-(1-naphthylmethyl)-L-cysteinyl-(8CI)
• Glycine, N-[N-L-g-glutamyl-S-(1-naphthalenylmethyl)-L-cysteinyl]-
• S-(1-Menaphthyl)glutathione
• S-(1-Naphthylmethyl)glutathione
• S-1-Methylnaphthyl glutathione
• Glycine, N-(N-L-gamma-glutamyl-S-(1-naphthalenylmethyl)-L-cysteinyl)-
• CID 122361331
• Glycine, L-γ-glutamyl-S-(1-naphthalenylmethyl)-L-cysteinyl-
• S-(1-menaphthyl)glutathione

• Inchi： 1S/C22H26N2O6S/c23-17(22(29)30)8-10-20(26)24-18(19(25)9-11-21(27)28)13-31-12-15-6-3-5-14-4-1-2-7-16(14)15/h1-7,17-18H,8-13,23H2,(H,24,26)(H,27,28)(H,29,30)/t17-,18-/m0/s1
• InChI Key： ZUAGLRNASVEELB-ROUUACIJSA-N
• SMILES： S(CC1C=CC=C2C=CC=CC=12)C[C@@H](C(CCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 644
• Topological Polar Surface Area: 172

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 861.5±65.0 °C(Predicted)
• pka: 2.21±0.10(Predicted)